Cas no 436096-59-2 (7,8-Dimethyl-2-(2-thienyl)quinoline-4-carboxylic acid)

• Product Name: 7,8-Dimethyl-2-(2-thienyl)quinoline-4-carboxylic acid
• CAS No: 436096-59-2
• MF: C₁₆H₁₃NO₂S
• MW: 283.344922780991
• MDL: MFCD03944254
• CID: 3111756
• PubChem ID: 1134132
• Update Time: 2025-10-31

7,8-Dimethyl-2-(2-thienyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7,8-Dimethyl-2-(2-thienyl)quinoline-4-carboxylic acid
• Oprea1_783070
• VS-05716
• CS-0320055
• 7,8-dimethyl-2-thiophen-2-ylquinoline-4-carboxylic acid
• 7,8-dimethyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid
• AKOS003330331
• 7,8-dimethyl-2-(thiophen-2-yl)quinoline-4-carboxylicacid
• 436096-59-2
• ALBB-011639
• MFCD03944254
• SB72036
• H26609
• STK437202
• 4-quinolinecarboxylic acid, 7,8-dimethyl-2-(2-thienyl)-
• AB01316940-02
• BBL016951
• NCGC00319791-01

• MDL： MFCD03944254
• Inchi： 1S/C16H13NO2S/c1-9-5-6-11-12(16(18)19)8-13(14-4-3-7-20-14)17-15(11)10(9)2/h3-8H,1-2H3,(H,18,19)
• InChI Key： BRRXXRAMWJKFKQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(=O)O)=C2C=CC(C)=C(C)C2=N1

Computed Properties

• Exact Mass: 283.06669983Da
• Monoisotopic Mass: 283.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 485.1±45.0 °C at 760 mmHg
• Flash Point: 247.2±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

7,8-Dimethyl-2-(2-thienyl)quinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)